Cas no 55376-31-3 (2-Bromo-2-methylpropan-1-ol)

• Product Name: 2-Bromo-2-methylpropan-1-ol
• CAS No: 55376-31-3
• MF: C₄H₉BrO
• MW: 153.017660856247
• MDL: MFCD22573047
• CID: 4715185
• PubChem ID: 23458669
• Update Time: 2025-06-07

2-Bromo-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropan-1-ol
• 2-Bromo-2-methylpropanol
• PUPDAQGFJMQNBK-UHFFFAOYSA-N
• SY247105
• EN300-227406
• F71876
• 2-Bromo-2-methyl-1-propanol
• 55376-31-3
• SCHEMBL1566995
• BS-50130
• 2-Bromo-2-methylpropan-1-ol

• MDL： MFCD22573047
• Inchi： 1S/C4H9BrO/c1-4(2,5)3-6/h6H,3H2,1-2H3
• InChI Key： PUPDAQGFJMQNBK-UHFFFAOYSA-N
• SMILES： BrC(C)(C)CO

Computed Properties

• Exact Mass: 151.98368g/mol
• Monoisotopic Mass: 151.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

Additional information on 2-Bromo-2-methylpropan-1-ol

Comprehensive Overview of 2-Bromo-2-methylpropan-1-ol (CAS No. 55376-31-3): Properties, Applications, and Industry Insights

2-Bromo-2-methylpropan-1-ol (CAS No. 55376-31-3) is a versatile organic compound widely recognized for its unique chemical structure and functional applications. This halogenated alcohol, characterized by a bromine atom attached to a tertiary carbon, serves as a critical intermediate in synthetic chemistry. Its molecular formula, C₄H₉BrO, and molecular weight of 153.02 g/mol make it a valuable building block for pharmaceuticals, agrochemicals, and specialty materials. The compound's high reactivity and steric hindrance properties have garnered significant attention in recent research, particularly in green chemistry and sustainable synthesis methodologies.

In the context of modern industrial demands, 2-Bromo-2-methylpropan-1-ol aligns with trends such as eco-friendly synthesis and atom-efficient reactions. Researchers frequently explore its role in catalytic processes to minimize waste generation, addressing the growing consumer and regulatory focus on environmental impact. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal for high-throughput applications. Recent publications highlight its utility in constructing complex molecular architectures, including chiral auxiliaries and biodegradable polymers, reflecting broader market shifts toward sustainable materials.

The physicochemical properties of 55376-31-3 contribute to its diverse applications. With a boiling point of approximately 195–200°C and moderate solubility in polar solvents like ethanol and acetone, it offers flexibility in reaction design. Its stability under inert atmospheres makes it suitable for multistep synthetic routes, while its low vapor pressure reduces workplace handling risks compared to volatile alternatives. These attributes position it favorably for GMP-compliant production in pharmaceutical settings, where purity and reproducibility are paramount.

Emerging applications of 2-Bromo-2-methylpropan-1-ol include its use in photoresist formulations for semiconductor manufacturing, responding to the global chip shortage crisis. Additionally, its derivatives show promise in bioactive molecule development, particularly in antiviral drug candidates—a hot topic since the COVID-19 pandemic. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, with industry standards requiring ≥98% purity for most applications. Storage recommendations typically suggest amber glass containers under nitrogen to prevent degradation, ensuring long-term stability.

From an SEO perspective, frequently searched terms related to this compound include "2-Bromo-2-methylpropan-1-ol synthesis," "CAS 55376-31-3 suppliers," and "brominated alcohol reactivity." These queries reflect user interest in both practical procurement and fundamental chemistry. The compound's relevance to click chemistry and metal-organic frameworks (MOFs) also aligns with trending research topics in materials science. Manufacturers increasingly emphasize batch-to-batch consistency and traceability documentation in product listings to meet stringent industry requirements.

Ongoing studies investigate the compound's potential in carbon-carbon bond formation reactions and asymmetric catalysis. Its role in synthesizing quaternary carbon centers—a challenging structural motif in medicinal chemistry—has spurred innovation in transition-metal catalysis. Furthermore, the rise of AI-driven retrosynthesis tools has highlighted 2-Bromo-2-methylpropan-1-ol as a frequently recommended reagent for complex molecule construction, demonstrating its enduring importance in synthetic strategy development.

In conclusion, 2-Bromo-2-methylpropan-1-ol (CAS No. 55376-31-3) remains a cornerstone of modern organic synthesis, bridging academic research and industrial applications. Its adaptability to evolving technological paradigms—from continuous manufacturing to computational chemistry—ensures its continued relevance. As industries prioritize green chemistry metrics and molecular complexity, this compound will likely see expanded utilization in next-generation chemical innovations.